N-(5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl)-4-(ethylsulfonyl)benzamide

• IUPAC Name: N-[5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-4-ethylsulfonylbenzamide
• InChI: InChI=1S/C17H13Cl2N3O4S/c1-2-27(24,25)12-6-3-10(4-7-12)15(23)20-17-22-21-16(26-17)13-9-11(18)5-8-14(13)19/h3-9H,2H2,1H3,(H,20,22,23)
• InChI Key: FTXPXIBVFMAOBR-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NN=C(O2)C3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C17H13Cl2N3O4S
• Molecular Weight: 426.3 g/mol

Description

N-(5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl)-4-(ethylsulfonyl)benzamide is a chemical compound that has been widely studied for its potential therapeutic applications. It is a member of the oxadiazole family of compounds, which have been shown to possess a range of biological activities, including antimicrobial, antitumor, and anti-inflammatory effects. In

Scientific Research Applications

Anticancer Activity

A series of compounds including substituted benzamides, similar to N-(5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl)-4-(ethylsulfonyl)benzamide, have been designed and synthesized for their anticancer properties. Research has shown that these compounds exhibit moderate to excellent anticancer activities against various cancer cell lines like breast, lung, colon, and ovarian cancer. Some derivatives even showed higher activity compared to the reference drug, etoposide (Ravinaik et al., 2021).

Cardiac Electrophysiological Activity

N-substituted imidazolylbenzamides or benzene-sulfonamides, which are structurally related to the compound , have been studied for their cardiac electrophysiological activity. Some of these compounds have shown potency comparable to that of sematilide, a potent class III agent, indicating their potential as selective class III electrophysiological agents (Morgan et al., 1990).

Antimicrobial and Antioxidant Activities

Compounds with the 1,3,4-oxadiazole moiety, like N-(5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl)-4-(ethylsulfonyl)benzamide, have been studied for their antimicrobial and antioxidant activities. These derivatives showed promising results against bacteria like Staphylococcus aureus and demonstrated potent antioxidant activity (Karanth et al., 2019).

Anti-Tuberculosis Activity

Some N-substituted derivatives of oxadiazole compounds have shown significant antitubercular activity against Mycobacterium tuberculosis, the causative agent of tuberculosis. These findings suggest their potential in developing new treatments for tuberculosis (Nayak et al., 2016).

Alzheimer’s Disease Treatment

N-substituted derivatives of 1,3,4-oxadiazole compounds, similar to the compound , have been synthesized and evaluated as potential drug candidates for Alzheimer’s disease. These compounds have been screened for enzyme inhibition activity against the acetylcholinesterase enzyme, a target in Alzheimer’s disease treatment (Rehman et al., 2018).

Antihypertensive Activity

Derivatives of benzamide, structurally related to the compound , have been studied for their antihypertensive activity in rats. This research indicates the potential of these derivatives in treating hypertension (Santilli & Morris, 1979).